methyl 6-(3,4-diethoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate

• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: methyl 6-(3,4-diethoxyphenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• InChI: InChI=1S/C20H24N2O5S/c1-5-26-14-8-7-13(11-15(14)27-6-2)18-17(19(24)25-4)12(3)21-20-22(18)16(23)9-10-28-20/h7-8,11,18H,5-6,9-10H2,1-4H3
• InChI Key: LMWGTQIBJBDMGN-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C2C(=C(N=C3N2C(=O)CCS3)C)C(=O)OC)OCC

Description

Methyl 6-(3,4-diethoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of methyl 6-(3,4-diethoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate is not fully understood. However, studies have suggested that it inhibits the activity of certain enzymes in cancer cells, leading to cell cycle arrest and apoptosis. It also inhibits the growth of blood vessels that supply nutrients to cancer cells, thereby inhibiting angiogenesis.
Biochemical and Physiological Effects:
Methyl 6-(3,4-diethoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate has been shown to have both biochemical and physiological effects. Biochemically, it inhibits the activity of certain enzymes involved in cancer cell growth and angiogenesis. Physiologically, it has been shown to induce apoptosis in cancer cells and inhibit the growth of blood vessels that supply nutrients to cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 6-(3,4-diethoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate in lab experiments is its potential as an anticancer agent. It has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Another advantage is its potential as a herbicide, with selective herbicidal activity against certain weed species. However, one limitation is its relatively complex synthesis method, which may limit its availability for lab experiments.

Future Directions

There are several future directions for research on methyl 6-(3,4-diethoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate. One direction is to further investigate its potential as an anticancer agent and elucidate its mechanism of action. Another direction is to explore its potential as a herbicide and evaluate its efficacy against a wider range of weed species. Additionally, further research can be conducted on its potential use as a dye in solar cells and its optical properties.

Synthesis Methods

The synthesis of methyl 6-(3,4-diethoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate involves the reaction of 2-amino-4,6-diethoxypyrimidine with 3,4-diethoxybenzaldehyde and 2-mercaptoacetic acid in the presence of acetic anhydride and catalytic amount of p-toluenesulfonic acid. The reaction takes place under reflux conditions for about 6 hours, and the product is obtained after purification by column chromatography.

Scientific Research Applications

Methyl 6-(3,4-diethoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate has been extensively studied for its potential applications in various fields. In medicine, this compound has shown promising results as an anticancer agent. Studies have shown that it inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In agriculture, this compound has been evaluated for its potential use as a herbicide. Studies have shown that it has a selective herbicidal activity against certain weed species. In material science, this compound has been studied for its potential use as a dye in solar cells.